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Compound of Interest

Compound Name: Aip-II

Cat. No.: B15563656 Get Quote

Essential Safety and Handling Guide for Aip-II
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of Aip-II, a peptide modulator of quorum sensing in

Staphylococcus aureus.

This guide provides essential, immediate safety and logistical information for laboratory

personnel working with Aip-II. Adherence to these procedures is critical to ensure personal

safety and maintain the integrity of your research.

Understanding the Material
Aip-II (Autoinducing Peptide-II) is a synthetic, lyophilized peptide corresponding to the

signaling molecule used by Staphylococcus aureus for quorum sensing.[1] Its chemical,

physical, and toxicological properties have not been fully investigated, and therefore, it should

be handled with due care as a potent biological material.[2][3]
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Identifier Value

Chemical Name Autoinducing Peptide-II (Aip-II)

CAS Number 200010-31-7[4]

Molecular Formula C38H58N10O12S[1][4]

Molecular Weight 878.99 g/mol [1][4]

Appearance Solid (Powder)[4]

Structure
Gly-Val-Asn-Ala-Cys-Ser-Ser-Leu-Phe

(Thioester bond between Cys5-Phe9)[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Aip-II to prevent direct contact, inhalation, or

ingestion.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Eye Protection Safety glasses or goggles
Protects eyes from splashes or

airborne powder.

Respiratory Protection Dust mask

Recommended when handling

the lyophilized powder to avoid

inhalation.[4]

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Operational Plan: Step-by-Step Handling Protocol
3.1. Preparation and Reconstitution

Designated Area: Confine all handling of Aip-II to a designated, clean laboratory bench or a

chemical fume hood.[2]
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Temperature Acclimation: Before opening, allow the vial of lyophilized Aip-II to warm to room

temperature in a desiccator. This prevents condensation and moisture contamination, which

can degrade the peptide.[3][5]

Reconstitution: Dissolve the peptide in a suitable sterile buffer or solvent. For Aip-II,
Dimethyl sulfoxide (DMSO) at a concentration of 1 mM is a recommended solvent.[1] For

other applications, sterile distilled water or dilute (0.1%) acetic acid can be attempted first.[3]

Labeling: Clearly label all solutions with the peptide name, concentration, preparation date,

and solvent used.[2]

3.2. Storage and Stability

Proper storage is crucial to maintain the peptide's biological activity.

Form Storage Condition Duration

Lyophilized Powder
-20°C in a sealed, light-

protected container[1][4]
Long-term

Reconstituted Solution
Aliquot and store at -20°C or

colder[3]
Short-term

To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is best to store

reconstituted solutions in single-use aliquots.[2][5]

Emergency Procedures
In case of accidental exposure, follow these immediate steps:
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Exposure Route Action

Inhalation

Move to a well-ventilated area with fresh air.

Rinse mouth and nasal cavity with clean water

and seek medical attention.[4][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[4] If irritation persists, seek

medical attention.

Eye Contact
Flush eyes immediately with running water for at

least 15 minutes.[4] Seek medical attention.

Ingestion
Rinse mouth thoroughly with clean water. Seek

medical attention.[4][6]

Spill

Collect the spilled material by sweeping it up

and place it in a designated waste container.

Avoid creating dust.[6][7]

Disposal Plan
All waste materials contaminated with Aip-II must be treated as hazardous chemical waste.

Waste Segregation: Collect all contaminated materials, including used vials, pipette tips, and

PPE, in a designated and clearly labeled hazardous waste container.[2][8]

Inactivation (Optional but Recommended): For liquid waste, chemical inactivation can be

performed. Common methods include treatment with a 10% bleach solution or 1 M NaOH.[9]

Institutional Protocols: Disposal must comply with all local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidelines and to schedule waste pickup.[2][8] Never dispose of Aip-II down the drain or in

regular trash.[2]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for the safe handling of Aip-II, from

receiving the product to the final disposal of waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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